Cas no 88539-04-2 (2-Propenoic acid, 3-phenyl-, 1,1-dimethylpropyl ester, (E)-)

2-Propenoic acid, 3-phenyl-, 1,1-dimethylpropyl ester, (E)- structure
88539-04-2 structure
Product name:2-Propenoic acid, 3-phenyl-, 1,1-dimethylpropyl ester, (E)-
CAS No:88539-04-2
MF:C14H18O2
MW:218.29152
CID:629443
PubChem ID:71318593

2-Propenoic acid, 3-phenyl-, 1,1-dimethylpropyl ester, (E)- Chemical and Physical Properties

Names and Identifiers

    • 2-Propenoic acid, 3-phenyl-, 1,1-dimethylpropyl ester, (E)-
    • 2-methylbutan-2-yl 3-phenylprop-2-enoate
    • DTXSID80748690
    • 88539-04-2
    • Inchi: InChI=1S/C14H18O2/c1-4-14(2,3)16-13(15)11-10-12-8-6-5-7-9-12/h5-11H,4H2,1-3H3
    • InChI Key: GTAAEZZLOYWZDJ-UHFFFAOYSA-N
    • SMILES: CCC(C)(C)OC(=O)C=CC1=CC=CC=C1

Computed Properties

  • Exact Mass: 218.130679813g/mol
  • Monoisotopic Mass: 218.130679813g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 248
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 3.7
  • Topological Polar Surface Area: 26.3Ų

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